6,11-Dihydroxy-7,8,9,10-tetrahydrotetracene-5,12-dione

• CAS No.: 58976-97-9
• Molecular Formula: C18H14O4
• Molecular Weight: 294.3 g/mol
• IUPAC Name: 6,11-dihydroxy-7,8,9,10-tetrahydrotetracene-5,12-dione
• InChI: InChI=1S/C18H14O4/c19-15-9-5-1-2-6-10(9)16(20)14-13(15)17(21)11-7-3-4-8-12(11)18(14)22/h1-2,5-6,21-22H,3-4,7-8H2
• InChI Key: ZXLDPCYWZZGRLB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C3C(=C2O)C(=O)C4=CC=CC=C4C3=O)O

Description

6,11-Dihydroxy-7,8,9,10-tetrahydrotetracene-5,12-dione is a useful research compound. Its molecular formula is C18H14O4 and its molecular weight is 294.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The method was similar to Example 1 but using 16.4 g (0.1 mols) of 1,4-dihydroxy-5,6,7,8-tetrahydronaphthalene and 20.2 g (0.1 mol) of phthalic acid dichloride. The product was 33.7 g (88% yield) of 6,11-dihydroxy-7,8,9,10-tetrahydro-5,12-naphtacenequinone (9), m.p.=194°-196° C. (EtOH).